N-(3-ethoxypropyl)-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-(3-ethoxypropyl)-4-[1-(2-methoxyacetyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C20H30N2O5/c1-3-26-14-4-11-21-20(24)16-5-7-17(8-6-16)27-18-9-12-22(13-10-18)19(23)15-25-2/h5-8,18H,3-4,9-15H2,1-2H3,(H,21,24)
• InChI Key: ZUXKQQNFUWWHLG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC=C(C=C1)OC2CCN(CC2)C(=O)COC
• Molecular Formula: C20H30N2O5
• Molecular Weight: 378.5 g/mol

Description

N-(3-ethoxypropyl)-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide, commonly known as EPPB, is a chemical compound that has been widely studied for its potential use in scientific research. EPPB is a small molecule that is used as a tool compound to investigate the function of proteins in cells.

Mechanism of Action

EPPB works by binding to the surface of a protein and preventing it from interacting with other proteins or molecules. This can be useful for studying the function of specific proteins in cells. EPPB has been shown to be effective at inhibiting the activity of a number of different proteins, including histone deacetylases and the transcription factor STAT3.
Biochemical and Physiological Effects
EPPB has been shown to have a number of biochemical and physiological effects on cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and migration of cancer cells. In addition, EPPB has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPB in lab experiments is that it is a small molecule that can easily penetrate cells and tissues. It is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of using EPPB is that it may have off-target effects on other proteins in cells, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on EPPB. One area of interest is the development of new drugs based on the structure of EPPB. Researchers are also interested in investigating the potential use of EPPB in the treatment of cancer and inflammatory diseases. Additionally, there is ongoing research into the mechanism of action of EPPB and its effects on different proteins in cells.

Synthesis Methods

The synthesis of EPPB involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 4-aminobenzoic acid, which is reacted with ethyl 3-bromopropionate to form ethyl 4-(3-bromopropoxy)benzoate. This intermediate is then reacted with 1-(methoxyacetyl)piperidine to form the final product, EPPB.

Scientific Research Applications

EPPB has been used in a variety of scientific research applications, including the study of protein function and the development of new drugs. EPPB is a tool compound that is used to investigate the function of proteins in cells. It is particularly useful for studying proteins that are difficult to target with traditional small molecule inhibitors.